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Compound of Interest

Compound Name: TDI-011536
Cat. No.: B10831577
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines and protocols for the long-term storage and
stability assessment of TDI-011536, a potent Lats kinase inhibitor. Adherence to these
recommendations is crucial for ensuring the compound's integrity and obtaining reliable
experimental results. The protocols are based on established international guidelines for
stability testing of new drug substances.

Recommended Storage Conditions

Proper storage is essential to maintain the quality and activity of TDI-011536. The following
conditions are recommended for both the solid compound and its solutions.
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Storage ]
Form Duration Notes
Temperature
Solid Powder -20°C Up to 3 years[1] Protect from moisture.
For short-term
4°C Up to 6 months[2]
storage.
Aliquot to avoid
o 6 months to 1 year[1]
Solution in DMSO -80°C repeated freeze-thaw

3l cycles.[1]

Suitable for working
-20°C 1 to 6 months[1][2][3]
stocks.

Physicochemical Properties and Solubility

Property Value Source
Molecular Weight 364.42 g/mol [1]
Formula C19H16N4O2S [2]
Appearance Solid [2]
Solubility in DMSO 73 mg/mL (200.31 mM) [1]

125 mg/mL (343.01 mM) [4]

Note on Solubility: The use of fresh, anhydrous DMSO is recommended as moisture can
reduce the solubility of TDI-011536.[1][5] If needed, ultrasonic agitation can be used to aid
dissolution.[4]

Experimental Protocols

The following protocols are adapted from the ICH Q1A(R2) guidelines for stability testing of
new drug substances and can be applied to TDI-011536 to establish its re-test period and shelf
life under specific conditions.[1][3][6][7]

Protocol 1: Preparation of TDI-011536 Stock Solutions
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This protocol describes the preparation of a concentrated stock solution of TDI-011536 in
DMSO.

Materials:

TDI-011536 solid powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Ultrasonic bath (optional)
Procedure:

o Equilibrate the vial of TDI-011536 solid powder to room temperature before opening to
prevent moisture condensation.

» Weigh the desired amount of TDI-011536 powder using a calibrated analytical balance in a
chemical fume hood.

e Add the appropriate volume of anhydrous DMSO to achieve the desired concentration (e.g.,
for a 10 mM stock solution, add the corresponding volume of DMSO to the weighed powder).

» Vortex the solution until the solid is completely dissolved. If necessary, use an ultrasonic bath
for a short period to aid dissolution.

 Aliquot the stock solution into sterile, amber microcentrifuge tubes in volumes suitable for
single-use experiments to minimize freeze-thaw cycles.

o Label each aliquot clearly with the compound name, concentration, date of preparation, and
solvent.

» Store the aliquots at -80°C for long-term storage or at -20°C for shorter-term use.
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Stock Solution Preparation Workflow

Protocol 2: Long-Term Stability Testing
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This protocol is designed to evaluate the stability of TDI-011536 over a prolonged period under
recommended storage conditions.

Objective: To establish a re-test period for TDI-011536 solid powder.

Materials:

o At least three primary batches of TDI-011536 solid powder.[1]

o Climate-controlled stability chamber set to 25°C + 2°C / 60% RH + 5% RH.[6]

» Validated stability-indicating analytical method (e.g., HPLC-UV) to detect and quantify TDI-
011536 and its potential degradation products.

Procedure:

Place samples of TDI-011536 from each batch into containers that simulate the proposed
storage and distribution packaging.

e Place the containers in the stability chamber.
o At each time point, withdraw a sample from each batch for analysis.

e Analyze the samples using the validated stability-indicating method to assess purity, potency,
and the presence of any degradation products.

Record all data and perform a trend analysis to evaluate the stability profile.
Testing Frequency:

e Year 1: Every 3 months

e Year 2: Every 6 months

o Thereafter: Annually through the proposed re-test period.[1]

Protocol 3: Accelerated Stability Testing
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This protocol uses exaggerated storage conditions to predict the long-term stability of TDI-
011536.[8]

Objective: To identify potential degradation pathways and to support the proposed re-test
period.

Materials:

o At least three primary batches of TDI-011536 solid powder.[1]

o Climate-controlled stability chamber set to 40°C + 2°C / 75% RH + 5% RH.[6]
» Validated stability-indicating analytical method.

Procedure:

Place samples of TDI-011536 from each batch into appropriate containers.

Place the containers in the accelerated stability chamber for a period of 6 months.[6]

Withdraw samples at the specified time points for analysis.

Analyze the samples to determine any changes in purity, potency, or the formation of
degradation products.

Testing Frequency:

e A minimum of three time points, including the initial (0 months), an intermediate (e.g., 3
months), and the final time point (6 months).[1]
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General Workflow for Stability Testing

Protocol 4: Forced Degradation Studies
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Forced degradation, or stress testing, is crucial for identifying likely degradation products and
understanding the intrinsic stability of TDI-011536.[1][7] This protocol outlines common stress
conditions.

Objective: To elucidate degradation pathways and demonstrate the specificity of the analytical
method.

Materials:

e Asingle batch of TDI-011536.[1]

o Appropriate solutions for hydrolysis (acidic and basic), oxidation, and a photostability
chamber.

» Validated stability-indicating analytical method.

Procedure:

Acid and Base Hydrolysis: Expose a solution of TDI-011536 to acidic (e.g., 0.1 M HCI) and
basic (e.g., 0.1 M NaOH) conditions. Samples can be heated to accelerate degradation.

o Oxidation: Treat a solution of TDI-011536 with an oxidizing agent (e.g., 3% H202).

o Thermal Degradation: Expose solid TDI-011536 to high temperatures (e.g., in 10°C
increments above the accelerated testing temperature).[1]

» Photostability: Expose solid TDI-011536 to a controlled light source as per ICH Q1B
guidelines.

» Analyze the stressed samples at various time points to identify and quantify degradation
products. The target degradation is typically between 5-20%.

TDI-011536 Mechanism of Action: Hippo Signaling
Pathway

TDI-011536 is a potent inhibitor of Lats kinases (Lats1 and Lats2), which are core components
of the Hippo signaling pathway.[6] This pathway acts as a crucial regulator of cell proliferation
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and organ size. By inhibiting Lats kinases, TDI-011536 prevents the phosphorylation of the
transcriptional co-activator Yap. Unphosphorylated Yap can then translocate to the nucleus,
where it promotes the expression of genes that drive cell proliferation. This mechanism of
action is being explored for its potential in regenerative medicine.[6]
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Inhibition of the Hippo Pathway by TDI-011536
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 10/11 Tech Support


https://www.benchchem.com/product/b10831577?utm_src=pdf-custom-synthesis#bc-rfq
https://database.ich.org/sites/default/files/Q1A%28R2%29%20Guideline.pdf
https://www.raps.org/news-and-articles/news-articles/2025/4/ich-releases-overhauled-stability-guideline-for-co
https://www.ema.europa.eu/en/ich-q1a-r2-stability-testing-new-drug-substances-drug-products-scientific-guideline
https://www.ema.europa.eu/en/ich-q1a-r2-stability-testing-new-drug-substances-drug-products-scientific-guideline
https://www3.paho.org/hq/dmdocuments/2008/6_Annex_5_report_34.pdf
https://ijisrt.com/assets/upload/files/IJISRT23OCT043.pdf
https://www.pharmaacademias.com/ich-stability-testing-guidelines-q1-series/
https://snscourseware.org/snscphs/files/1709539508.pdf
https://tcalab.alfa-chemistry.com/stability-testing-ensuring-the-longevity-of-pharmaceutical-products.html
https://www.benchchem.com/product/b10831577/docs#long-term-storage-and-stability-of-tdi-011536-application-notes-and-protocols
https://www.benchchem.com/product/b10831577/docs#long-term-storage-and-stability-of-tdi-011536-application-notes-and-protocols
https://www.benchchem.com/product/b10831577/docs#long-term-storage-and-stability-of-tdi-011536-application-notes-and-protocols
https://www.benchchem.com/product/b10831577/docs#long-term-storage-and-stability-of-tdi-011536-application-notes-and-protocols
https://www.benchchem.com/product/b10831577?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10831577?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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